Cas no 2177060-64-7 (2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide)

• Product Name: 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide
• CAS No: 2177060-64-7
• MF: C₁₆H₁₆BrN₃O₂
• MW: 362.22114276886
• CID: 5337793
• Update Time: 2025-10-24

2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-((6-cyclopropylpyrimidin-4-yl)methyl)-5-methoxybenzamide
• 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide

• Inchi： 1S/C16H16BrN3O2/c1-22-12-4-5-14(17)13(7-12)16(21)18-8-11-6-15(10-2-3-10)20-9-19-11/h4-7,9-10H,2-3,8H2,1H3,(H,18,21)
• InChI Key： NUVBBBBSVUYPLH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC1=CC(C2CC2)=NC=N1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• XLogP3: 2.2
• Topological Polar Surface Area: 64.099

Additional information on 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide

Introduction to 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide (CAS No. 2177060-64-7)

2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2177060-64-7, represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, including a brominated benzamide moiety linked to a cyclopropylpyrimidine core, make it an intriguing candidate for further investigation in medicinal chemistry.

The molecular structure of 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide incorporates several key pharmacophoric elements that are widely recognized for their biological activity. The presence of a bromine atom at the 2-position of the benzamide ring enhances its potential as a modulator of various biological pathways. Additionally, the cyclopropylpyrimidine group is a well-documented pharmacophore in drug design, often contributing to binding affinity and selectivity towards target enzymes or receptors.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism and signaling pathways. The 5-methoxybenzamide moiety in this compound suggests potential interactions with proteins that are relevant to metabolic reprogramming in tumor cells. Preliminary studies have indicated that such structural motifs can interfere with key enzymes like pyruvate kinase M2 (PKM2), which is frequently overexpressed in many cancers and plays a critical role in glycolysis regulation.

One of the most compelling aspects of 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide is its potential as a lead compound for kinase inhibition. The cyclopropylpyrimidine scaffold is known to exhibit inhibitory activity against various kinases, including those involved in cell proliferation and survival. The bromine substituent further enhances its interaction with ATP-binding pockets of kinases, improving binding affinity and potency. This makes it an attractive candidate for further optimization towards developing kinase inhibitors with improved pharmacokinetic properties.

Recent advances in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of small molecules with high precision. Molecular docking studies on 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide have suggested strong interactions with the ATP-binding site of several kinases, including Aurora A and JAK3. These interactions are mediated by key hydrogen bonding networks and hydrophobic contacts between the compound and the target proteins. Such insights have guided the design of analogs with enhanced potency and selectivity.

The methoxy group at the 5-position of the benzamide ring is another important feature that influences its biological activity. This substituent can modulate solubility and metabolic stability, which are critical factors for drug-like properties. In addition, it can participate in hydrogen bonding interactions with polar residues in the binding pocket of target proteins, further enhancing binding affinity. The combination of these structural elements makes 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide a versatile scaffold for drug discovery.

Investigations into the biological activity of 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide have revealed promising results in preclinical models. Initial assays have demonstrated inhibitory effects on enzymes involved in cancer metabolism, such as lactate dehydrogenase A (LDHA) and pyruvate kinase M2 (PKM2). These findings are particularly significant given the critical role of metabolic reprogramming in tumor growth and progression. Furthermore, studies have shown that this compound can induce apoptosis in cancer cell lines while exhibiting minimal toxicity towards normal cells.

The synthesis of 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include bromination of the benzamide ring, coupling with cyclopropylpyrimidine derivatives, and methylation at the 5-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These synthetic strategies highlight the compound's feasibility for large-scale production if needed for further preclinical or clinical studies.

The pharmacokinetic properties of 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide are also an area of active investigation. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and metabolic stability in vivo. However, further optimization may be required to improve its solubility and reduce potential clearance pathways. Techniques such as structure-based drug design and molecular dynamics simulations are being utilized to identify modifications that can enhance pharmacokinetic profiles without compromising biological activity.

The potential therapeutic applications of 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide extend beyond oncology. Its kinase inhibition properties make it a candidate for treating inflammatory diseases where aberrant kinase activity plays a role. Additionally, its ability to modulate metabolic pathways could be beneficial in managing metabolic disorders such as diabetes mellitus type 2. These diverse applications underscore the broad therapeutic potential of this compound.

In conclusion, 2-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-methoxybenzamide (CAS No. 2177060-64-7) is a structurally unique compound with significant promise in pharmaceutical research. Its combination of pharmacophoric elements suggests utility as an inhibitor for various kinases and enzymes involved in cancer metabolism. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacokinetic properties, and evaluate its therapeutic potential in preclinical models. As research continues to uncover new targets and pathways relevant to human health, compounds like 2-bromo-N-[(6-cyclopropylpyrimidin-4-ylmethyl)-5-methoxybenzamide will remain at the forefront of drug discovery efforts.